Cas no 2954-18-9 (Benzamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-4-(ethoxymethyl)-)

• Product Name: Benzamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-4-(ethoxymethyl)-
• CAS No: 2954-18-9
• MF: C₁₈H₂₄N₄O₃
• MW: 344.408164024353
• CID: 291169
• PubChem ID: 135456982
• Update Time: 2025-04-19

Benzamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-4-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-4-(ethoxymethyl)-
• N-[3-(2-amino-6-methyl-4-oxo-1H-pyrimidin-5-yl)propyl]-4-(ethoxymethyl)benzamide
• 2954-18-9
• NSC-211233
• NSC211233
• DTXSID30309154

• Inchi： 1S/C18H24N4O3/c1-3-25-11-13-6-8-14(9-7-13)16(23)20-10-4-5-15-12(2)21-18(19)22-17(15)24/h6-9H,3-5,10-11H2,1-2H3,(H,20,23)(H3,19,21,22,24)
• InChI Key： XUWVXDNQLPIKLS-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(N)N1)CCCNC(C1C=CC(COCC)=CC=1)=O

Computed Properties

• Exact Mass: 344.18502
• Monoisotopic Mass: 344.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.25
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.599
• PSA: 105.81